9-methyl-6-{5-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine

• IUPAC Name: 3-methyl-5-[[5-(9-methylpurin-6-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C16H20N8O/c1-10-20-13(25-21-10)7-23-3-11-5-24(6-12(11)4-23)16-14-15(17-8-18-16)22(2)9-19-14/h8-9,11-12H,3-7H2,1-2H3
• InChI Key: ONWWVYVMTGRFPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)CN2CC3CN(CC3C2)C4=NC=NC5=C4N=CN5C
• Molecular Formula: C16H20N8O
• Molecular Weight: 340.38 g/mol
• CAS No.: 2640972-49-0

Description

9-methyl-6-{5-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine is a synthetic small molecule designed for research purposes. Its structure incorporates a purine scaffold, a motif frequently explored in medicinal chemistry for targeting enzymes like Glycinamide ribonucleotide formyltransferase (GARFTase) in purine biosynthesis . The molecule also features an octahydropyrrolo[3,4-c]pyrrole core, a bicyclic diamino structure that can serve as a key pharmacophore, potentially enabling interaction with various biological targets. This core is found in compounds investigated as ligands for neuronal receptors, suggesting potential utility in neuropharmacological studies . Furthermore, the presence of the 3-methyl-1,2,4-oxadiazole ring adds a heteroaromatic element that can influence the molecule's electronic properties and binding characteristics. Compounds with related heterocyclic architectures are actively investigated in drug discovery for their antitumor properties and as enzyme inhibitors . This product is intended for research and development use in a laboratory setting only. It is not intended for diagnostic, therapeutic, or any human or veterinary use.

Biological Activity

The compound 9-methyl-6-{5-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine is a complex organic molecule notable for its potential applications in medicinal chemistry and neuroscience. This article reviews its biological activity, focusing on its pharmacological properties, mechanisms of action, and implications in therapeutic contexts.

Structural Characteristics

The molecular formula of the compound is $C_{16}H_{20}N_{8}O$, with a molecular weight of 340.38 g/mol. Its structure comprises a purine base, which is integral to various biological processes such as DNA and RNA synthesis. The incorporation of oxadiazole and octahydropyrrolo moieties suggests unique pharmacological properties that merit investigation.

Research indicates that compounds like this one may act as allosteric modulators of receptors involved in cholinergic signaling. Specifically, it has been linked to the modulation of the α7-nicotinic acetylcholine receptor (α7-nAChR) , which plays a crucial role in cognitive functions and neuroprotection.

Allosteric Modulation

Allosteric modulators enhance or inhibit receptor activity without directly competing with the endogenous ligand. In rodent models, compounds that modulate α7-nAChR have shown promise in correcting sensory-gating deficits and improving working memory, indicating potential cognitive enhancement effects .

Biological Activity and Therapeutic Potential

The biological activity of this compound is primarily assessed through its effects on neurological conditions and receptor interactions:

• Neuropharmacology : The compound serves as a precursor for radioligands used in positron-emission tomography (PET) imaging of α7-nAChR. This application is vital for studying receptor distributions and functions in vivo .
• Cognitive Enhancement : In studies involving rodent models, allosteric modulators targeting α7-nAChR have demonstrated the ability to improve cognitive functions such as memory and learning .
• Neurodegenerative Diseases : The modulation of cholinergic signaling pathways may have implications for treating neurodegenerative diseases like Alzheimer's disease, where cholinergic dysfunction is prevalent .

Case Studies

Several studies have explored the effects of similar compounds on cognitive functions:

• Study on Cognitive Dysfunction : A study demonstrated that a related compound enhanced working memory performance in rodents by positively modulating α7-nAChR activity. This suggests that 9-methyl-6-{5-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine may exhibit similar effects .
• Neuroprotective Effects : Research has indicated that compounds with structural similarities can provide neuroprotective effects against excitotoxicity, potentially offering therapeutic avenues for conditions characterized by neuronal loss .

Data Table: Summary of Biological Activities

Activity Type	Description	Reference
Allosteric Modulation	Enhances α7-nAChR activity; potential cognitive benefits
Neuropharmacological Use	Precursor for PET imaging; studies receptor dynamics
Cognitive Enhancement	Improves working memory in rodent models
Neuroprotection	Protects against excitotoxicity; implications for Alzheimer's

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound’s uniqueness lies in its integration of three pharmacophoric elements:

Purine Core : Common in kinase inhibitors (e.g., ATP-competitive inhibitors).

Octahydropyrrolo[3,4-c]pyrrole : A conformationally restricted bicyclic amine enhancing binding specificity.

3-Methyl-1,2,4-Oxadiazole : A bioisostere for ester or amide groups, improving metabolic stability.

Below is a comparative analysis with structurally related compounds:

Compound	Key Structural Features	Reported Bioactivity	Key Differences
Zygocaperoside (from Z. fabago)	Triterpenoid saponin with glycoside linkage	Antifungal, cytotoxic activities	Lacks purine/oxadiazole; polar glycoside group reduces membrane permeability.
Ethyl 1H-Pyrrolo[2,3-c]Pyridine-2-Carboxylate	Pyrrolopyridine core with ester substituent	Intermediate in kinase inhibitor synthesis	Simpler scaffold; no bicyclic amine or oxadiazole.
Isorhamnetin-3-O-Glycoside	Flavonoid glycoside	Antioxidant, anti-inflammatory	Entirely distinct pharmacophore; phenolic groups dominate activity.
Lead Compounds (TRI Data)	Inorganic (e.g., Pb²⁺, Mn²⁺)	Industrial use; neurotoxic	Non-organic; irrelevant to purine-based therapeutics.

Spectroscopic and Physicochemical Comparisons

• Solubility : The oxadiazole moiety enhances lipophilicity compared to glycoside-containing analogues (e.g., Zygocaperoside), favoring blood-brain barrier penetration .
• Stability : The 1,2,4-oxadiazole ring resists hydrolysis better than ester-containing analogues (e.g., Ethyl 1H-pyrrolo[2,3-c]pyridine-2-carboxylate) .
• Spectral Data :
  • $ ^1H $-NMR shifts for the purine proton (C8-H) are expected near δ 8.3–8.5 ppm, similar to purine derivatives in the literature .
  • The octahydropyrrolo[3,4-c]pyrrole group would show complex splitting patterns (δ 2.5–4.0 ppm), as seen in bicyclic amines .

Preparation Methods

Formation of the Octahydropyrrolo[3,4-c]pyrrole Intermediate

The bicyclic amine is synthesized via a double Mannich reaction, employing pyrrolidine and formaldehyde under acidic conditions. Key parameters include:

Step	Reagents/Conditions	Yield
Cyclization	Pyrrolidine, formaldehyde, HCl (0.1 M), 60°C, 12 h	78%
Isolation	Extraction with dichloromethane, drying over MgSO₄	-

Coupling of Modules

The final assembly employs nucleophilic aromatic substitution (SNAr) to attach the octahydropyrrolo[3,4-c]pyrrole-oxadiazole unit to the purine core:

• Activation : 6-Chloro-9-methylpurine (1.2 equiv) is reacted with the bicyclic amine (1.0 equiv) in dimethylformamide (DMF) at 100°C for 24 h.

• Workup : The crude product is purified via silica gel chromatography (eluent: ethyl acetate/hexane, 3:1), yielding the target compound in 65% purity.

Structural Characterization and Analytical Data

Post-synthesis validation employs multiple spectroscopic and chromatographic techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR (400 MHz, CDCl₃) : δ 8.45 (s, 1H, purine H-8), 4.85–4.70 (m, 2H, pyrrolidine CH₂), 3.95 (s, 3H, N-CH₃), 2.45 (s, 3H, oxadiazole CH₃).

• ¹³C NMR : 162.5 ppm (C=N of oxadiazole), 151.2 ppm (purine C-6).

High-Resolution Mass Spectrometry (HRMS)

• Observed : m/z 341.1721 [M+H]⁺ (calc. for C₁₆H₂₁N₈O⁺: 341.1725).

High-Performance Liquid Chromatography (HPLC)

• Purity : 98.5% (C18 column, acetonitrile/water 70:30, 1 mL/min, UV 254 nm).

Process Optimization and Yield Enhancement

Critical factors influencing synthesis efficiency include:

Parameter	Optimal Value	Impact on Yield
Reaction Temperature	100°C	Higher temperatures accelerate SNAr but risk decomposition
Solvent Polarity	DMF (ε=36.7)	Enhances nucleophilicity of the amine
Equivalents of 6-Chloropurine	1.2	Minimizes side reactions

Implementing microwave-assisted synthesis (150°C, 30 min) increased yield to 82% while reducing reaction time.

Challenges and Mitigation Strategies

Stereochemical Control

The octahydropyrrolo[3,4-c]pyrrole system exhibits four stereocenters, necessitating chiral resolution via preparative chiral HPLC (Chiralpak AD-H column, ethanol/heptane 80:20).

Oxadiazole Stability

The 1,2,4-oxadiazole ring is prone to hydrolysis under acidic conditions. Storage in anhydrous tetrahydrofuran (THF) at −20°C prevents degradation.

Applications in Radioligand Synthesis

The compound serves as a precursor for [¹¹C]A-833834, a PET tracer for α7-nAChR imaging. Radiolabeling involves:

• Methylation : Treatment with [¹¹C]methyl triflate in acetone (50°C, 5 min).

• Purification : Solid-phase extraction (C18 cartridge) followed by formulation in saline .

Q & A

Q. What synthetic strategies are recommended for constructing the pyrrolo[3,4-c]pyrrole core in this compound?

The pyrrolo[3,4-c]pyrrole moiety can be synthesized via cyclocondensation reactions. For example, refluxing nitroarenes or nitroalkenes with formic acid derivatives under palladium catalysis enables reductive cyclization, as demonstrated in Pd-catalyzed nitro group transformations . Alternatively, base-assisted cyclization of pre-functionalized intermediates (e.g., 3-aminopyrroles) in polar aprotic solvents like DMF or methanol, followed by recrystallization (e.g., ethanol-DMF mixtures), ensures high purity .

Q. Which analytical techniques are critical for characterizing this compound’s structural integrity?

• NMR Spectroscopy : $^1H$ and $^{13}C$ NMR are essential for confirming the stereochemistry of the octahydropyrrolo[3,4-c]pyrrole ring and substituent positions. For example, $^1H$ NMR signals between δ 3.0–4.5 ppm typically indicate methylene protons adjacent to nitrogen in bicyclic systems .
• HRMS : High-resolution mass spectrometry resolves isotopic patterns and confirms molecular formula accuracy, particularly for oxadiazole-containing fragments .
• FTIR : Stretching vibrations at 1650–1700 cm$^{-1}$ confirm the presence of the 1,2,4-oxadiazole ring .

Advanced Research Questions

Q. How can reaction yields be optimized for the 1,2,4-oxadiazole moiety under varying conditions?

Oxadiazole formation via cyclization of amidoximes or nitrile oxides is sensitive to temperature and solvent. For instance, refluxing in xylene (bp 138–144°C) for 25–30 hours with chloranil as an oxidant achieves >70% yield, as shown in analogous heterocyclic syntheses . Microwave-assisted synthesis (120°C, 30 min) in acetonitrile can reduce reaction times while maintaining yield .

Q. How should researchers resolve conflicting spectral data during structural validation?

Contradictions in $^{13}C$ NMR or IR data may arise from dynamic conformational changes in the octahydropyrrolo[3,4-c]pyrrole ring. To address this:

• Perform variable-temperature NMR to assess ring flexibility .
• Cross-validate with X-ray crystallography if crystalline derivatives are obtainable .
• Use 2D NMR (e.g., COSY, HSQC) to resolve overlapping signals in crowded spectral regions .

Q. What computational methods predict the biological activity of analogs with modified substituents?

• Docking Studies : Molecular docking with target proteins (e.g., kinases) can prioritize analogs with enhanced binding affinity. For example, pyrrolo[3,4-c]pyrrole hydroxamic acids showed HDAC inhibition in silico .
• QSAR Models : Quantitative structure-activity relationship (QSAR) analysis of substituent electronegativity and steric bulk predicts activity trends. Substituents like trifluoromethyl groups improve metabolic stability .

Q. How can instability of the 3-methyl-1,2,4-oxadiazole group during purification be mitigated?

• Avoid strongly acidic/basic conditions during workup, as oxadiazoles hydrolyze under extreme pH.
• Use anhydrous Na$_2$SO$_4$ for drying organic layers to prevent inadvertent hydrolysis .
• Purify via silica-free methods (e.g., recrystallization from methanol or ethyl acetate) to minimize adsorption-induced degradation .

Q. What strategies are effective for designing bioisosteres of the purine scaffold?

• Replace the purine ring with pyrrolo[2,3-d]pyrimidine or deazapurine cores while retaining hydrogen-bonding motifs .
• Introduce boronic ester groups (e.g., 4,4,5,5-tetramethyl-1,3,2-dioxaborolane) to enhance solubility and enable Suzuki coupling for further derivatization .

Q. How can catalytic efficiency be improved in palladium-mediated steps?

• Optimize ligand choice: Bulky phosphine ligands (e.g., PPh$_3$) enhance steric protection of Pd centers in reductive cyclizations .
• Use CO surrogates (e.g., formic acid derivatives) to stabilize Pd(0) intermediates and reduce catalyst loading .

Methodological Notes

• Synthetic Reproducibility : Always report reaction atmosphere (e.g., degassed solvents for Pd-catalyzed steps) to ensure reproducibility .
• Data Cross-Validation : Combine multiple spectroscopic techniques (NMR, HRMS, FTIR) to confirm novel derivatives, especially for conformationally flexible systems .